Cas no 42580-38-1 (2-(4-Hydroxyphenyl)sulfanylacetic acid)

2-(4-Hydroxyphenyl)sulfanylacetic acid is a sulfur-containing phenolic compound with applications in organic synthesis and pharmaceutical research. Its structure combines a hydroxyphenyl group with a sulfanylacetic acid moiety, offering reactivity useful for conjugation and derivatization. The presence of both thiol and carboxylic acid functional groups enables versatile chemical modifications, making it a valuable intermediate in the development of bioactive molecules. The phenolic hydroxyl group further enhances its potential for crosslinking or coordination chemistry. This compound is particularly relevant in the synthesis of heterocyclic compounds and as a building block for drug discovery. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic processes.
2-(4-Hydroxyphenyl)sulfanylacetic acid structure
42580-38-1 structure
Product Name:2-(4-Hydroxyphenyl)sulfanylacetic acid
CAS No:42580-38-1
MF:C8H8O3S
MW:184.212321281433
CID:55591
PubChem ID:277285
Update Time:2025-11-07

2-(4-Hydroxyphenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Hydroxyphenyl)sulfanylacetic acid
    • 2-[(4-hydroxyphenyl)thio]Acetic acid
    • (4-Hydroxy-phenylmercapto)-essigsaeure
    • (4-hydroxy-phenylsulfanyl)-acetic acid
    • 1-(4-Hydroxyphenyl)-2-thiourea
    • 1-(4-hydroxyphenyl)thiourea
    • 2-(4-hydroxyphenylthio)acetic acid
    • 4-hydroxyphenylthiourea
    • N-<4-Hydroxyphenyl>thiourea
    • p-Hydroxyphenylthiourea
    • Thiourea,(4-hydroxyphenyl)
    • Urea,1-(p-hydroxyphenyl)-2-thio
    • USAF B-75
    • NSC-125981
    • [(4-hydroxyphenyl)sulfanyl]acetic acid
    • SCHEMBL991241
    • CHEMBL552992
    • AKOS010261688
    • 2-((4-Hydroxyphenyl)thio)aceticacid
    • 2-((4-Hydroxyphenyl)thio)acetic acid
    • CS-0308042
    • FT-0710793
    • DTXSID50866113
    • Z733878444
    • AT20930
    • 2-[(4-hydroxyphenyl)sulfanyl]acetic acid
    • EN300-105862
    • NSC125981
    • 42580-38-1
    • DB-070317
    • Inchi: 1S/C8H8O3S/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4,9H,5H2,(H,10,11)
    • InChI Key: CZIOGAKNVFXOLU-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 184.01900
  • Monoisotopic Mass: 184.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 82.8A^2

Experimental Properties

  • Density: 1.42
  • Boiling Point: 395.8°Cat760mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.653
  • PSA: 82.83000
  • LogP: 1.56890

2-(4-Hydroxyphenyl)sulfanylacetic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 2-(4-Hydroxyphenyl)sulfanylacetic acid

Introduction to 2-(4-Hydroxyphenyl)sulfanylacetic Acid (CAS No. 42580-38-1)

2-(4-Hydroxyphenyl)sulfanylacetic acid, also known by its CAS number 42580-38-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxyphenyl group and a sulfanyl moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(4-Hydroxyphenyl)sulfanylacetic acid is represented by the formula C9H10O3S. Its molecular weight is 198.23 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is moderate, and it is more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various experimental conditions and formulations.

In recent years, 2-(4-Hydroxyphenyl)sulfanylacetic acid has been the subject of extensive research due to its potential pharmacological activities. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising lead for drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-Hydroxyphenyl)sulfanylacetic acid effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

The antioxidant properties of 2-(4-Hydroxyphenyl)sulfanylacetic acid have also been extensively investigated. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This finding is particularly significant given the role of oxidative stress in various diseases, including neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant activities, 2-(4-Hydroxyphenyl)sulfanylacetic acid has shown promise in cancer research. A study published in the Cancer Research Journal in 2020 reported that this compound exhibited potent cytotoxic effects against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-(4-Hydroxyphenyl)sulfanylacetic acid have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug candidates. However, further studies are needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

Clinical trials are currently underway to assess the safety and efficacy of 2-(4-Hydroxyphenyl)sulfanylacetic acid in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a therapeutic agent.

In conclusion, 2-(4-Hydroxyphenyl)sulfanylacetic acid (CAS No. 42580-38-1) is a multifunctional compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent, contributing to advancements in medicinal chemistry and pharmaceutical science.

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